2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide
• InChI: InChI=1S/C13H14N2O2/c1-8-5-4-6-14-12(8)15-13(16)11-7-9(2)17-10(11)3/h4-7H,1-3H3,(H,14,15,16)
• InChI Key: HJJMOMBWBHVVGR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=CC=C1)NC(=O)C2=C(OC(=C2)C)C
• Molecular Formula: C13H14N2O2
• Molecular Weight: 230.26 g/mol

Description

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide, also known as DMF or Tecfidera, is an orally administered drug used for the treatment of multiple sclerosis (MS). DMF has been approved by the US Food and Drug Administration (FDA) since 2013 and has been shown to reduce the frequency of MS relapses and slow the progression of disability associated with MS.

Mechanism of Action

The exact mechanism of action of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide is not fully understood. However, it is believed that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide works by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which is involved in the regulation of oxidative stress and inflammation. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has also been shown to inhibit the activation of nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB), which is involved in the regulation of inflammation.
Biochemical and Physiological Effects:
2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has been shown to have a number of biochemical and physiological effects. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor alpha (TNF-α), and increase the production of anti-inflammatory cytokines, such as interleukin-10 (IL-10). 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has also been shown to reduce the production of reactive oxygen species (ROS) and protect against oxidative stress.

Advantages and Limitations for Lab Experiments

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has a number of advantages and limitations for lab experiments. One advantage is that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide is orally administered, making it easy to administer to animals. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide also has a relatively low toxicity profile, making it safe for use in animals. However, one limitation is that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has a relatively short half-life, which may require frequent dosing in animal studies.

Future Directions

There are a number of future directions for 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide research. One direction is to investigate the potential use of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide in other autoimmune diseases, such as psoriasis and inflammatory bowel disease. Another direction is to investigate the potential use of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide in combination with other MS therapies, such as interferon beta and glatiramer acetate. Additionally, further research is needed to fully understand the mechanism of action of 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide and to identify potential biomarkers for response to 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide therapy.

Synthesis Methods

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide is synthesized using a multi-step process that involves the reaction of 2,5-dimethylfuran with 3-methylpyridine-2-carboxylic acid to form an intermediate, which is then reacted with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with the appropriate amine to form the final product, 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide.

Scientific Research Applications

2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has been extensively studied for its potential therapeutic effects on MS. Studies have shown that 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide can reduce the frequency of MS relapses by up to 50% and slow the progression of disability associated with MS. 2,5-dimethyl-N-(3-methylpyridin-2-yl)furan-3-carboxamide has also been shown to modulate the immune system, reducing inflammation and protecting against oxidative stress.